Cas no 424808-07-1 (5-(3-BROMO-PHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE)

5-(3-BROMO-PHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE structure
424808-07-1 structure
Product Name:5-(3-BROMO-PHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE
CAS No:424808-07-1
MF:C15H12BrN3
MW:314.179882049561
CID:928163
PubChem ID:2884604
Update Time:2025-09-20

5-(3-BROMO-PHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

    • 5-(3-BROMO-PHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE
    • 5-(3-BROMOPHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE,
    • 5-(3-bromophenyl)-2-phenylpyrazol-3-amine
    • 3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-5-amine
    • CBMicro_044481
    • DTXSID70387239
    • 424808-07-1
    • DB-070305
    • AKOS009336569
    • BIM-0044471.P001
    • AB10928
    • Inchi: 1S/C15H12BrN3/c16-12-6-4-5-11(9-12)14-10-15(17)19(18-14)13-7-2-1-3-8-13/h1-10H,17H2
    • InChI Key: LZRWJPLIQCIMSW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1C=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 313.02100
  • Monoisotopic Mass: 313.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 3.9

Experimental Properties

  • PSA: 43.84000
  • LogP: 4.46520

5-(3-BROMO-PHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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